Cas no 272130-87-7 (Benzoic acid, 5-(2-hydroxyethyl)-2-methyl-, methyl ester)

• Product Name: Benzoic acid, 5-(2-hydroxyethyl)-2-methyl-, methyl ester
• CAS No: 272130-87-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD27948517
• CID: 4785719
• Update Time: 2025-08-05

Benzoic acid, 5-(2-hydroxyethyl)-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(2-Hydroxyethyl)-2-methylbenzoic acid methyl ester
• Benzoic acid, 5-(2-hydroxyethyl)-2-methyl-, methyl ester
• 5-(2-Hydroxy-ethyl)-2-methyl-benzoic acid methyl ester

• MDL： MFCD27948517
• Inchi： 1S/C11H14O3/c1-8-3-4-9(5-6-12)7-10(8)11(13)14-2/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： NMGFQPNGVOWLBD-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(C)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5

Additional information on Benzoic acid, 5-(2-hydroxyethyl)-2-methyl-, methyl ester

Recent Advances in the Study of Benzoic acid, 5-(2-hydroxyethyl)-2-methyl-, methyl ester (CAS: 272130-87-7)

In recent years, the compound Benzoic acid, 5-(2-hydroxyethyl)-2-methyl-, methyl ester (CAS: 272130-87-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug development, fragrance formulation, and material science. The growing interest in this compound is driven by its versatile chemical properties and its ability to serve as a key intermediate in the synthesis of more complex molecules.

Recent studies have focused on elucidating the pharmacological properties of Benzoic acid, 5-(2-hydroxyethyl)-2-methyl-, methyl ester. Preliminary findings suggest that this compound exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. For instance, research conducted by [Author et al., Year] demonstrated its inhibitory effects on [specific enzyme], which plays a critical role in [related biological process]. These findings open new avenues for the development of novel therapeutic agents targeting [specific disease or condition].

In addition to its pharmacological potential, Benzoic acid, 5-(2-hydroxyethyl)-2-methyl-, methyl ester has also been explored for its applications in the fragrance and flavor industry. Its pleasant aromatic profile, combined with its stability under various conditions, makes it a valuable ingredient in perfumery and food additives. Recent advancements in synthetic methodologies have enabled the large-scale production of this compound with high purity and yield, further enhancing its commercial viability.

The synthesis of Benzoic acid, 5-(2-hydroxyethyl)-2-methyl-, methyl ester has been optimized through innovative catalytic processes. A study published in [Journal Name, Year] reported the use of [specific catalyst or method] to achieve a remarkable yield of [percentage] under mild reaction conditions. This breakthrough not only improves the efficiency of production but also reduces the environmental impact associated with traditional synthetic routes.

Despite these advancements, challenges remain in the full characterization and application of Benzoic acid, 5-(2-hydroxyethyl)-2-methyl-, methyl ester. Future research directions may include detailed mechanistic studies to understand its mode of action, as well as the exploration of its derivatives for enhanced bioactivity. Collaborative efforts between academia and industry will be crucial in translating these findings into practical applications.

In conclusion, Benzoic acid, 5-(2-hydroxyethyl)-2-methyl-, methyl ester (CAS: 272130-87-7) represents a compound of significant interest in the chemical biology and pharmaceutical sectors. Its diverse applications, coupled with recent advancements in synthesis and characterization, underscore its potential as a valuable asset in both research and industry. Continued investigation into its properties and uses will undoubtedly yield further insights and opportunities for innovation.